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Compound of Interest

Compound Name:
N-(2-acetylphenyl)-4-

methylbenzamide

CAS No.: 710330-32-8

Cat. No.: B11991989

Get Quote

Executive Summary & Operational Directive
N-(2-acetylphenyl)-4-methylbenzamide (CAS: 710330-32-8) is a substituted benzamide

derivative frequently utilized as an intermediate in the synthesis of kinase inhibitors (e.g.,

Imatinib analogs).[1][2][3] While not explicitly listed on EPA P-lists or U-lists, its structural

classification as a bioactive amide intermediate mandates that it be handled as a Potentially

Bioactive/Toxic Substance.[2][3]

Immediate Action Required:

Disposal Method: High-Temperature Incineration (Waste-to-Energy).[1][2][3]

Prohibited: Do not dispose of in sanitary sewer systems or standard municipal trash.

Segregation: Isolate from strong oxidizers and strong acids to prevent amide hydrolysis or

uncontrolled oxidation.[2][3]
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Chemical Profile & Hazard Identification
Understanding the physicochemical properties of this compound is the foundation of a safe

disposal strategy. This molecule contains an amide linkage susceptible to hydrolysis under

extreme pH, and an acetyl group that adds minor polarity.

Property Data Operational Implication

Chemical Name
N-(2-acetylphenyl)-4-

methylbenzamide

Official shipping/manifest

name.

CAS Number 710330-32-8 Use for waste profiling.[2][3]

Physical State Solid (Crystalline powder)
Dust generation is a primary

inhalation risk.[2][3]

Molecular Formula C₁₆H₁₅NO₂
Organic content suitable for

incineration.[2][3]

Solubility
Low in water; High in DMSO,

MeOH

requires organic solvent waste

streams for liquid disposal.

GHS Classification Warning (H315, H319, H335)
Standard PPE (Nitrile gloves,

safety glasses) is mandatory.

Expert Insight: Although specific LD50 data for this exact isomer is sparse, structurally similar

benzanilides exhibit low-to-moderate oral toxicity but significant chronic risks in drug discovery

contexts.[1][2][3] We apply the "Generator Knowledge" clause (40 CFR 262.[3]11) to classify

this as a hazardous organic waste due to potential biological activity.[2][3]

Waste Segregation & Classification Logic
Effective disposal begins at the bench.[3] You must segregate this waste stream to prevent

cross-contamination and ensure compliance with the receiving incinerator's acceptance criteria.
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[3]

The "Self-Validating" Segregation System
The following decision tree ensures that the waste is routed correctly based on its physical

state and solvent matrix.

Waste Generation:
N-(2-acetylphenyl)-4-methylbenzamide

Physical State?

Solid / Powder Solution / Mother Liquor

Solid Waste Drum
(Fiber/Poly)

Label: Non-RCRA Regulated Solid

Double Bagged

Solvent Type?

Halogenated Waste Stream
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Waste Stream
(Acetone, MeOH, DMSO)

No Halogens

Click to download full resolution via product page

Figure 1: Decision matrix for segregating benzamide waste streams to ensure incinerator

compatibility.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Powder/Crystals)
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Objective: Containment of dust and prevention of environmental release.[4]

Personal Protective Equipment (PPE): Don nitrile gloves, lab coat, and safety glasses. If

handling >10g of fine powder outside a fume hood, use an N95 particulate respirator.

Primary Containment: Transfer the solid waste into a clear, polyethylene bag (minimum 2 mil

thickness).

Why? Clear bags allow EHS personnel to visually inspect for prohibited items (sharps,

glass) without opening the bag.

Labeling: Attach a hazardous waste tag to the bag.

Chemical Name: N-(2-acetylphenyl)-4-methylbenzamide.[1][2][3]

Constituents: 100%.[2][3][5]

Hazard Checkbox: Toxic, Irritant.

Secondary Containment: Seal the bag with tape or a zip tie.[2][3] Place this bag inside the

laboratory's designated Solid Waste Drum (usually a blue or black poly drum).[3]

Final Disposition: The drum will be sealed and transported for Incineration at a permitted

facility.

Protocol B: Liquid Waste (Solutions/Mother Liquor)
Objective: Prevent precipitation in waste lines and ensure solvent compatibility.[2][3]

Solvent Identification: Determine the primary solvent (e.g., DMSO, Methanol,

Dichloromethane).

Carboy Selection:

If solvent is Halogenated (e.g., DCM): Use the "Halogenated Waste" carboy.

If solvent is Non-Halogenated (e.g., MeOH, Acetone): Use the "Non-Halogenated/Organic"

carboy.
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Transfer: Pour the solution into the carboy using a funnel to prevent splashing.

Critical Step: If the concentration is high (>10%), rinse the vessel with a small amount of

compatible solvent and add the rinse to the waste. This prevents the amide from

crystallizing in the neck of the carboy, which can cause blockages.

Log Entry: Record the addition on the carboy's accumulation log. Note "N-(2-
acetylphenyl)-4-methylbenzamide" as a trace contaminant (<5%).[1][2][3]

Emergency Spill Response
In the event of a benchtop spill, immediate containment is necessary to prevent tracking the

substance through the lab.

1. Assess Severity
(Qty > 100g?)

2. Don PPE
(Gloves + Resp)

3. Containment
(Cover with pads)

4. Wet Wipe
(Solvent dampened)

5. Disposal
(Bag as Solid Waste)

Click to download full resolution via product page

Figure 2: Workflow for managing minor laboratory spills of benzamide solids.

Cleanup Technique: Do not dry sweep.[2][3] Dry sweeping generates dust.[2][3]

Cover the spill with a paper towel dampened with Ethanol or Acetone.[3]

Wipe inward from the perimeter to the center.[3]

Place all used towels and gloves into the solid waste stream.[3]

Wash the surface with soap and water to remove any oily residue typical of organic amides.

Regulatory Compliance (RCRA & EPA)[1][2][3][6][7]
While N-(2-acetylphenyl)-4-methylbenzamide is not a specifically listed hazardous waste

(i.e., it is not on the F, K, P, or U lists), it is regulated under the Resource Conservation and

Recovery Act (RCRA) through the "Generator Knowledge" determination.[1][2][3]
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Waste Code: Generally classified as Non-Regulated Chemical Waste if solid and non-toxic.

[2][3] However, if mixed with solvents, the solvent's code applies (e.g., D001 for Ignitable,

F003 for non-halogenated solvents).

Best Practice: To minimize liability and environmental impact, treat as Hazardous Waste

destined for incineration. This destroys the organic structure completely, eliminating potential

biological accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11991989/docs#laboratory-disposal-guide-n-2-
acetylphenyl-4-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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